Cas no 404354-76-3 ((S)-2-(4-Butylphenyl)-propionic Acid)

• Product Name: (S)-2-(4-Butylphenyl)-propionic Acid
• CAS No: 404354-76-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD11053546
• CID: 325968
• PubChem ID: 15525375
• Update Time: 2025-06-25

(S)-2-(4-Butylphenyl)-propionic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-butyl-a-methyl-, (aS)-
• (S)-2-(4-BUTYLPHENYL)-PROPIONIC ACID
• 2-(p-Butylphenyl)propionic acid, (+)-
• Q27285813
• (S)-2-(4-Butylphenyl)propanoic acid
• AS-36410
• CS-0172231
• (2S)-2-(4-butylphenyl)propanoic acid
• (S)-2-(4-Butyl-phenyl)-propionic acid
• UNII-OS8WJ779B1
• EN300-6505721
• (S)-2-(4-Butylphenyl)propanoicacid
• MFCD11053546
• OS8WJ779B1
• (S)-p-butylhydratropic acid
• DTXSID50193456
• SCHEMBL14240874
• 404354-76-3
• BENZENEACETIC ACID, 4-BUTYL-.ALPHA.-METHYL-, (.ALPHA.S)-
• AKOS025402593
• p-Butylhydratropic acid, (+)-
• Benzeneacetic acid, 4-butyl-alpha-methyl-, (alphaS)-
• p-Butylhydratropic acid, (S)-
• DTXCID60115947
• DB-310375
• Benzeneacetic acid, 4-butyl--alpha--methyl-, (-alpha-S)- (9CI)
• (S)-2-(4-Butylphenyl)-propionic Acid

• MDL： MFCD11053546
• Inchi： 1S/C13H18O2/c1-3-4-5-11-6-8-12(9-7-11)10(2)13(14)15/h6-10H,3-5H2,1-2H3,(H,14,15)/t10-/m0/s1
• InChI Key： FEFPDZIYEWFQFK-JTQLQIEISA-N
• SMILES： OC([C@@H](C)C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• PSA: 37.30000
• LogP: 3.21730

(S)-2-(4-Butylphenyl)-propionic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on (S)-2-(4-Butylphenyl)-propionic Acid

Comprehensive Overview of (S)-2-(4-Butylphenyl)-propionic Acid (CAS No. 404354-76-3): Properties, Applications, and Industry Insights

(S)-2-(4-Butylphenyl)-propionic Acid (CAS No. 404354-76-3) is a chiral organic compound belonging to the class of arylpropionic acid derivatives. This enantiomerically pure substance has garnered significant attention in pharmaceutical and chemical research due to its potential as a bioactive intermediate. The compound's molecular structure features a propionic acid moiety attached to a 4-butylphenyl group, with the (S)-configuration playing a crucial role in its biological activity.

In recent years, the demand for chiral building blocks like (S)-2-(4-Butylphenyl)-propionic Acid has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. Researchers frequently search for "CAS 404354-76-3 solubility" and "(S)-2-(4-Butylphenyl)-propionic Acid synthesis," reflecting the compound's importance in drug development. The 4-butylphenyl group contributes to the molecule's lipophilicity, making it valuable for designing compounds with improved membrane permeability.

The compound's physicochemical properties have been extensively studied. With a molecular formula of C₁₃H₁₈O₂ and molecular weight of 206.28 g/mol, (S)-2-(4-Butylphenyl)-propionic Acid typically appears as a white to off-white crystalline powder. Its chiral purity (>98% ee) makes it particularly valuable for asymmetric synthesis applications. Common search queries like "404354-76-3 melting point" and "(S)-2-(4-Butylphenyl)-propionic Acid NMR spectrum" indicate researchers' interest in its characterization data.

Current applications of (S)-2-(4-Butylphenyl)-propionic Acid extend across multiple domains. In medicinal chemistry, it serves as a key intermediate for developing non-steroidal anti-inflammatory drugs (NSAIDs) and other biologically active compounds. The compound's structural features make it valuable for creating targeted drug delivery systems, particularly for conditions requiring tissue-specific accumulation. Recent publications have explored its potential in enzyme inhibition studies, addressing popular search terms like "CAS 404354-76-3 biological activity."

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Looking ahead, the future of (S)-2-(4-Butylphenyl)-propionic Acid appears promising. Its applications in drug discovery and material science continue to expand, particularly in areas requiring chiral specificity. As sustainable chemistry gains importance, research into eco-friendly synthesis routes for this compound will likely intensify. The growing interest in "biocatalytic production of 404354-76-3" reflects this trend, positioning (S)-2-(4-Butylphenyl)-propionic Acid as a compound of enduring scientific and commercial value.